Cas no 2034595-24-7 (2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide
• CAS No: 2034595-24-7
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5553353
• Update Time: 2025-05-20

2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]acetamide
• 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide

• Inchi： 1S/C19H19ClN2O2/c1-22-9-8-14-10-15(6-7-17(14)22)18(23)12-21-19(24)11-13-4-2-3-5-16(13)20/h2-10,18,23H,11-12H2,1H3,(H,21,24)
• InChI Key： BMWSBCGYXREBPG-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)CC1=CC=CC=C1Cl

Additional information on 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide (CAS No. 2034595-24-7)

The compound 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide, identified by its CAS No. 2034595-24-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a chlorophenyl moiety with an indole derivative, which is known for its potential bioactivity. Researchers are particularly interested in its applications due to its hydroxyethylacetamide backbone, a common feature in molecules with therapeutic potential.

In recent years, the demand for novel indole-based compounds has surged, driven by their relevance in drug discovery and development. The 2-(2-chlorophenyl) substitution in this molecule enhances its lipophilicity, which is crucial for membrane permeability and bioavailability. This property aligns with current trends in small-molecule drug design, where optimizing pharmacokinetics is a priority. Additionally, the presence of the hydroxy group introduces hydrogen-bonding capabilities, further expanding its potential interactions with biological targets.

The synthesis of 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include N-methylation of the indole ring and subsequent coupling with 2-chlorophenylacetic acid derivatives. These synthetic routes are frequently discussed in academic forums and patent literature, reflecting the compound's growing importance in medicinal chemistry.

One of the most searched questions related to this compound is its potential biological activity. Preliminary studies suggest that derivatives of this class may exhibit receptor modulation properties, particularly in neurological and inflammatory pathways. However, detailed mechanistic studies are still underway, and the compound's exact pharmacological profile remains an active area of investigation. This aligns with the broader interest in targeted therapy and precision medicine, where molecules with specific structural motifs are designed to interact with defined biological targets.

From an industrial perspective, CAS No. 2034595-24-7 is often referenced in the context of high-throughput screening (HTS) libraries. Its structural complexity and potential bioactivity make it a candidate for inclusion in diverse compound collections aimed at identifying new lead compounds. This is particularly relevant given the increasing use of AI-driven drug discovery platforms, where such molecules are computationally evaluated for their binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Another trending topic linked to this compound is its role in fragment-based drug design (FBDD). The 2-(2-chlorophenyl) and indole fragments can serve as building blocks for larger, more complex molecules. This approach is gaining traction due to its efficiency in identifying potent inhibitors or activators of disease-related proteins. Researchers are also exploring its potential in covalent inhibitor design, where the hydroxyethylacetamide group could form reversible bonds with target enzymes.

Environmental and regulatory considerations are also part of the discourse surrounding 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide. While the compound is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. This is a critical point for institutions and companies involved in its production, especially in light of increasing scrutiny on green chemistry practices and sustainable research methodologies.

In summary, 2-(2-chlorophenyl)-N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethylacetamide (CAS No. 2034595-24-7) represents a promising scaffold in modern drug discovery. Its structural features, combined with emerging applications in fragment-based design and AI-aided screening, position it as a molecule of significant interest. As research progresses, further insights into its biological mechanisms and therapeutic potential are expected to unfold, making it a compound to watch in the coming years.